Cas no 67731-84-4 (Pentanoic acid, 2,3,4,4-tetramethyl-)
67731-84-4 structure
Product Name:Pentanoic acid, 2,3,4,4-tetramethyl-
CAS No:67731-84-4
MF:C9H18O2
MW:158.238023281097
CID:4137129
PubChem ID:12418127
Update Time:2025-04-24
Pentanoic acid, 2,3,4,4-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2,3,4,4-tetramethyl-
- 2,3,4,4-tetramethylpentanoic acid
- SCHEMBL2464055
- 2,3,4,4-tetramethylpentanoicacid
- 67731-84-4
- SCA73184
- DTXSID401300863
- AKOS017530880
- Z1262525834
- 814-294-0
- IWQGPFOFKOXBRP-UHFFFAOYSA-N
- EN300-365592
-
- Inchi: 1S/C9H18O2/c1-6(8(10)11)7(2)9(3,4)5/h6-7H,1-5H3,(H,10,11)
- InChI Key: IWQGPFOFKOXBRP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)C(C)C(C)(C)C
Computed Properties
- Exact Mass: 158.130679813Da
- Monoisotopic Mass: 158.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Pentanoic acid, 2,3,4,4-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1105098-1g |
2,3,4,4-Tetramethylpentanoic acid |
67731-84-4 | 95% | 1g |
$541.0 | 2025-04-17 | |
| Enamine | EN300-365592-0.05g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-365592-0.1g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-365592-0.25g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-365592-0.5g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-365592-1.0g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-365592-2.5g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-365592-5.0g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-365592-10.0g |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| 1PlusChem | 1P01BTYT-50mg |
2,3,4,4-tetramethylpentanoic acid |
67731-84-4 | 95% | 50mg |
$269.00 | 2024-04-22 |
Pentanoic acid, 2,3,4,4-tetramethyl- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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